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Compound of Interest

Compound Name: 4-Bromo-2-methylthiazole

Cat. No.: B1272499

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-2-methylthiazole is a heterocyclic organic compound that serves as a valuable
building block in various chemical syntheses. Its unique structure, featuring a thiazole ring
substituted with both a bromine atom and a methyl group, makes it a versatile reagent in the
development of pharmaceuticals, agrochemicals, and advanced materials. This technical guide
provides in-depth information on the safety, handling, and material properties of 4-Bromo-2-
methylthiazole to ensure its safe and effective use in a laboratory setting.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of 4-Bromo-2-methylthiazole is
fundamental for its proper handling and use. The following table summarizes its key properties.
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Property Value Reference(s)
CAS Number 298694-30-1 [1][2]
Molecular Formula C4H4BINS [31[1]
Molecular Weight 178.05 g/mol [1]
Appearance Colorless to pale yellow liquid

Boiling Point 125-127 °C

Predicted Boiling Point

199.2+13.0°C

[4]

Density

1.65 g/mL at 20 °C

Predicted Density

1.702 £ 0.06 g/cm3

[4]

Solubility

Immiscible with water, soluble

in polar organic solvents.

Storage Temperature

Inert atmosphere, store in

freezer, under -20°C.

[4]

Safety and Hazard Information

4-Bromo-2-methylthiazole is classified as a hazardous substance. Adherence to safety

guidelines is crucial to minimize risks.

GHS Hazard Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for hazard communication.
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Hazard Class

GHS Hazard
Category Reference(s)
Statement

Acute Toxicity, Oral

H302: Harmful if
4 [1][5]
swallowed

Skin

Corrosion/Irritation

H315: Causes skin
2 o [1][5]
irritation

Serious Eye

Damage/Eye Irritation

H318: Causes serious
1 [1][5]
eye damage

Specific Target Organ
Toxicity — Single
Exposure (Respiratory

tract irritation)

H335: May cause
[1]5]

respiratory irritation

Hazard and Precautionary Statements

Signal Word: Danger([1]

Hazard Statements:

H302: Harmful if swallowed.[1][5]
H315: Causes skin irritation.[1][5]
H318: Causes serious eye damage.[1][5]

H335: May cause respiratory irritation.[1][5]

Precautionary Statements:

e Prevention: P261, P264, P270, P271, P280

e Response: P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P330,

P332+P313, P362

o Storage: P403+P233, P405
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» Disposal: P501

Handling and Storage

Proper handling and storage procedures are essential to maintain the integrity of 4-Bromo-2-
methylthiazole and ensure the safety of laboratory personnel.

Safe Handling

o Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, safety goggles, and a lab coat. For operations with a risk of splashing, a face shield
IS recommended.

e Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in areas
where the chemical is handled. Wash hands thoroughly after handling.

« Ignition Sources: Keep away from heat, sparks, and open flames.

Storage

o Container: Store in a tightly closed, original container. Amber glass bottles with PTFE-lined
caps are recommended.

» Conditions: Store in a cool, dry, and well-ventilated place. For long-term storage, keeping it in
a freezer at or below -20°C in an inert atmosphere is advised.[4]

e Incompatible Materials: Store away from alkaline materials, strong oxidizing agents, and
acids.

Emergency Procedures

In the event of an emergency, prompt and appropriate action is critical.

First Aid Measures

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention immediately.
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o Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Get medical attention if irritation
develops and persists.

 Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Get medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Get medical attention immediately.

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Unsuitable Extinguishing Media: Do not use a heavy water stream.

o Specific Hazards: Emits toxic fumes under fire conditions, including nitrogen oxides, sulfur
oxides, and hydrogen bromide.

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment. Avoid breathing vapors, mist, or gas. Ensure adequate ventilation.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

o Methods for Cleaning Up: Absorb with an inert dry material and place in an appropriate
waste disposal container. Dispose of in accordance with local regulations.

Toxicological Information

The toxicological properties of 4-Bromo-2-methylthiazole are not extensively studied.
However, based on available data, it is considered to have moderate acute toxicity.
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Toxicity Metric Value Reference(s)

LD50 (Oral) ~220 mg/kg

Experimental Protocols and Applications

4-Bromo-2-methylthiazole is a key intermediate in the synthesis of various functional
molecules. While detailed, step-by-step experimental protocols for specific industrial
applications are proprietary and not publicly available, this section outlines the general
synthetic strategies where this compound is utilized.

Synthesis of Dual Orexin Receptor Antagonists

Dual orexin receptor antagonists are a class of drugs used to treat insomnia. The synthesis of
these complex molecules often involves the construction of a core scaffold to which various
functional groups are attached. 4-Bromo-2-methylthiazole can be used as a building block to
introduce the 2-methylthiazole moiety into the final drug molecule. A general synthetic
approach would involve a cross-coupling reaction, such as a Suzuki or Stille coupling, where
the bromine atom on the thiazole ring is replaced by a bond to the core structure of the
antagonist.

Fungicide Synthesis

In the agrochemical industry, thiazole derivatives are known to exhibit fungicidal activity. 4-
Bromo-2-methylthiazole can serve as a starting material for the synthesis of novel fungicides.
The synthetic strategy would likely involve nucleophilic substitution or cross-coupling reactions
at the bromine-substituted position to introduce other functional groups that enhance the
fungicidal efficacy and spectrum of the final product.

Preparation of Thiazole-Based Conducting Polymers

Thiazole-containing polymers are a class of conducting polymers with potential applications in
organic electronics. The preparation of these materials can be achieved through the
polymerization of thiazole-based monomers. 4-Bromo-2-methylthiazole can be converted into
a polymerizable monomer, for example, by introducing a polymerizable group via a cross-
coupling reaction. The subsequent polymerization, often catalyzed by a transition metal
complex, would yield the desired conducting polymer.
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Visualized Logical Workflows

The following diagrams, created using Graphviz, illustrate key logical workflows for safety and
experimental considerations.
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Emergency First Aid Protocol for 4-Bromo-2-methylthiazole Exposure

Exposure Occurs

Y

[Assess Nature of Exposure)

@

[Move to fresh ai)

Rinse mouth with water

Immediately flush with water for 15 min Flush skin with w_ater for 15 r_nin . -
Remove contaminated clothing Do NOT induce vomiting
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Safe Handling and Storage Workflow for 4-Bromo-2-methylthiazole
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Wear Appropriate PPE
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Gispose of waste in designated containera

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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